Cas no 95332-89-1 (Naphthalene, 1-ethyl-4-(methylthio)-)

• Product Name: Naphthalene, 1-ethyl-4-(methylthio)-
• CAS No: 95332-89-1
• MF: C₁₃H₁₄S
• MW: 202.315262317657
• CID: 751883
• PubChem ID: 71330829
• Update Time: 2025-04-19

Naphthalene, 1-ethyl-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 1-ethyl-4-(methylthio)-
• 1-ethyl-4-methylsulfanylnaphthalene
• DTXSID00759480
• 95332-89-1
• 1-Ethyl-4-(methylsulfanyl)naphthalene

• Inchi： 1S/C13H14S/c1-3-10-8-9-13(14-2)12-7-5-4-6-11(10)12/h4-9H,3H2,1-2H3
• InChI Key： OUVFSOCTRAMZCO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(CC)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 202.08162162g/mol
• Monoisotopic Mass: 202.08162162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 25.3Ų